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Compound of Interest

3-Ethoxy-4-hydroxy-5-
Compound Name:
nitrobenzaldehyde

Cat. No.: B064345

This guide provides an in-depth exploration of 3-Ethoxy-4-hydroxy-5-nitrobenzaldehyde, a
niche yet significant benzaldehyde derivative. Our focus extends beyond a simple recitation of
properties to a deeper analysis of its synthesis, characterization, and potential applications,
particularly for researchers and professionals in medicinal chemistry and organic synthesis. We
will dissect the causal relationships in its synthesis and handling, ensuring a self-validating and
reproducible framework for its use in the laboratory.

Compound Profile and Strategic Importance

3-Ethoxy-4-hydroxy-5-nitrobenzaldehyde, with the molecular formula C9HINOS, presents a
unique trifecta of functional groups: an ethoxy group, a hydroxyl group, and a nitro group, all
adorning a central benzaldehyde scaffold. This specific arrangement of electron-donating
(ethoxy, hydroxyl) and electron-withdrawing (nitro, aldehyde) groups creates a molecule with
distinct reactivity and potential as a versatile intermediate in multi-step organic synthesis.

Its strategic importance lies in its potential as a precursor for various heterocyclic compounds
and more complex molecular architectures. The aldehyde function serves as a handle for
condensation reactions, while the nitro group can be reduced to an amine, opening pathways
to amides, sulfonamides, and other nitrogen-containing moieties. The phenolic hydroxyl and
ethoxy groups can influence the molecule's solubility, reactivity, and interaction with biological
targets.

Table 1: Physicochemical Properties of 3-Ethoxy-4-hydroxy-5-nitrobenzaldehyde
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Property Value Source
Molecular Formula C9HINO5

Molecular Weight 211.17 g/mol

CAS Number 148538-42-1

Light yellow to yellow-brown
Appearance

powder/crystals
Melting Point 139-143 °C
Purity >98% (typically)
Solubility Soluble in DMSO, Methanol

Synthesis Pathway: A Step-by-Step Protocol and
Mechanistic Rationale

The synthesis of 3-Ethoxy-4-hydroxy-5-nitrobenzaldehyde is a multi-step process that
demands careful control of reaction conditions to achieve high yield and purity. The most
common route begins with isovanillin, which is first ethoxylated and then nitrated.
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Step 1: Ethoxylation
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 To cite this document: BenchChem. [The Enigmatic Intermediate: A Technical Guide to 3-
Ethoxy-4-hydroxy-5-nitrobenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b064345#3-ethoxy-4-hydroxy-5-nitrobenzaldehyde-
structural-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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